Cas no 126678-65-7 (1-Aminooctan-3-ol)

• Product Name: 1-Aminooctan-3-ol
• CAS No: 126678-65-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5282282
• Update Time: 2025-05-23

1-Aminooctan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-aminooctan-3-ol
• 1-Amino-3-octanol
• 3-Octanol, 1-amino-
• 1-Aminooctan-3-ol

• Inchi： 1S/C8H19NO/c1-2-3-4-5-8(10)6-7-9/h8,10H,2-7,9H2,1H3
• InChI Key： PYACXHRKEWIWIQ-UHFFFAOYSA-N
• SMILES： OC(CCN)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Aminooctan-3-ol

1-Aminooctan-3-ol: A Comprehensive Overview

1-Aminooctan-3-ol, also known by its CAS number CAS No. 126678-65-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, characterized by an amino group (-NH2) and a hydroxyl group (-OH) on its octane backbone, exhibits a balance of hydrophilic and hydrophobic characteristics, making it highly suitable for various chemical and biological applications.

The structure of 1-Aminooctan-3-ol consists of an eight-carbon chain with the amino group located at the first carbon and the hydroxyl group at the third carbon. This spatial arrangement allows for efficient hydrogen bonding, which is crucial for its solubility in both polar and non-polar solvents. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

One of the most promising applications of 1-Aminooctan-3-ol lies in its use as a precursor in the synthesis of biodegradable polymers. Researchers have demonstrated that this compound can be polymerized to form materials with tunable mechanical properties, making them ideal for applications in drug delivery systems and tissue engineering. The ability to control the degradation rate of these polymers through subtle modifications to the 1-Aminooctan-3-ol backbone has opened new avenues for biomedical research.

In addition to its role in polymer chemistry, 1-Aminooctan-3-ol has also found applications in catalysis. Its amino and hydroxyl groups provide multiple binding sites for metal ions, enabling it to act as a ligand in transition metal complexes. Recent advancements have shown that these complexes can serve as highly efficient catalysts for various organic transformations, including alkene epoxidation and cross-coupling reactions. This has significant implications for the development of greener chemical processes.

The synthesis of 1-Aminooctan-3-ol typically involves multi-step reactions, often starting from simpler alcohols or amines. One common approach is the reductive amination of octanedial followed by hydroxylation at the third carbon. However, recent innovations have focused on developing more efficient and environmentally friendly synthetic routes, such as enzymatic catalysis and microwave-assisted synthesis.

From a biological standpoint, 1-Aminooctan-3-ol has shown potential as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has made it valuable in the production of optically active compounds, which are critical in pharmaceuticals and agrochemicals.

In conclusion, CAS No. 126678-65-7, or 1-Aminooctan-3-ol, stands out as a multifaceted compound with wide-ranging applications across chemistry, biology, and materials science. Its unique structure and functional groups continue to inspire innovative research, positioning it as a key player in the development of next-generation materials and therapies.